Cas no 723286-86-0 (5-methyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 5-methyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 723286-86-0
• MF: C₇H₅F₃N₄
• MW: 202.136610746384
• MDL: MFCD12547177
• CID: 1116589
• PubChem ID: 24777181
• Update Time: 2025-05-22

5-methyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine
• 5-Methyl-3-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyrazine
• 1,2,4-triazolo[4,3-a]pyrazine, 5-methyl-3-(trifluoromethyl)-
• LogP
• A1-18460
• C7H5F3N4
• CS-0455230
• 723286-86-0
• SCHEMBL5935860
• 5-Methyl-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazine
• F20123
• MFCD12547177

• MDL： MFCD12547177
• Inchi： 1S/C7H5F3N4/c1-4-2-11-3-5-12-13-6(14(4)5)7(8,9)10/h2-3H,1H3
• InChI Key： MBHVCNBINCRYSW-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C=NC=C(C)N12)(F)F

Computed Properties

• Exact Mass: 202.047
• Monoisotopic Mass: 202.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.59
• Refractive Index: 1.592

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 5-methyl-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine

5-Methyl-3-(Trifluoromethyl)-[1,2,4]Triazolo[4,3-a]Pyrazine: A Comprehensive Overview

5-Methyl-3-(Trifluoromethyl)-[1,2,4]Triazolo[4,3-a]Pyrazine, also known by its CAS registry number CAS No. 723286-86-0, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrazines, which are known for their unique structural features and diverse applications in drug discovery and materials science.

The structure of 5-Methyl-3-(Trifluoromethyl)-[1,2,4]Triazolo[4,3-a]Pyrazine is characterized by a fused ring system comprising a pyrazine ring and a triazole ring. The substitution pattern includes a methyl group at position 5 and a trifluoromethyl group at position 3. These substituents not only enhance the compound's stability but also contribute to its unique electronic properties. Recent studies have highlighted the importance of such substituents in modulating the compound's reactivity and bioavailability.

One of the most notable aspects of this compound is its potential in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with therapeutic potential. For instance, the trifluoromethyl group is known to improve pharmacokinetic properties such as solubility and metabolic stability. Similarly, the methyl group at position 5 plays a crucial role in optimizing the compound's lipophilicity, which is essential for drug delivery.

The synthesis of 5-Methyl-3-(Trifluoromethyl)-[1,2,4]Triazolo[4,3-a]Pyrazine involves advanced methodologies such as the Hantzsch pyrazole synthesis and subsequent ring-closing reactions. These methods have been refined in recent years to achieve higher yields and better purity levels. The development of efficient synthetic routes has been a focal point for chemists aiming to scale up production for research and commercial purposes.

In terms of applications, this compound has shown promise in various areas. In pharmacology, it has been used as a lead molecule for designing inhibitors targeting specific enzymes and receptors. For example, recent studies have demonstrated its ability to modulate kinase activity, making it a valuable tool in oncology research. Additionally, its structural versatility has made it an attractive candidate for use in agrochemicals and advanced materials.

The study of 5-Methyl-3-(Trifluoromethyl)-[1,2,4]Triazolo[4,3-a]Pyrazine has also led to insights into its photophysical properties. Research indicates that this compound exhibits interesting fluorescence characteristics under certain conditions. This property could be exploited in sensing applications or as part of novel optoelectronic materials.

From an environmental standpoint, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Recent investigations have focused on its biodegradability under aerobic and anaerobic conditions. These studies are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 5-Methyl-3-(Trifluoromethyl)-[1,2,4]Triazolo[4,3-a]Pyrazine, with its unique structure and functional groups (methyl and trifluoromethyl), represents a versatile platform for chemical innovation. Its applications span across drug discovery, materials science, and environmental chemistry. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an increasingly important role in advancing scientific knowledge and technological applications.